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Compound of Interest

3-(2-Bromoethyl)pyridine
Compound Name:

hydrobromide
CAS No.: 41039-91-2
Cat. No.: B1290233

Get Quote

Executive Summary & Chemical Profile[1]

3-(2-Bromoethyl)pyridine hydrobromide (CAS: 41039-91-2) is a bifunctional pyridine
derivative utilized primarily as an intermediate in the synthesis of antihistamines, nicotinic
receptor ligands, and agrochemicals.[1]

While often classified as a standard irritant in generic databases, this compound must be
handled with the respect due to an alkylating agent. Structurally, it possesses a primary alkyl
bromide susceptible to nucleophilic attack. Upon neutralization of the hydrobromide salt, the
free base can undergo intermolecular alkylation or, less frequently, intramolecular cyclization.[1]

Physicochemical Data Table

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1290233#bc-rfq
https://www.benchchem.com/product/b1290233/docs?utm_src=pdf-body#technical-safety-guide-3-2-bromoethyl-pyridine-hydrobromide-1
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Specification Operational Implication

Use for exact inventory
CAS Number 41039-91-2 _
tracking.[1]

Molecular Weight: 266.96
g/mol .[1]

Formula

Discoloration indicates
White to light yellow crystalline decomposition (liberation of

Appearance _
solid
or HBr).[1]
) ) Stable solid at RT; avoid high-
Melting Point 148-152 °C o
heat milling.[1]
Use polar protic/aprotic
Solubility Methanol, Ethanol, DMSO solvents for decontamination.
[1]
Exists as salt in acidic media;
pKa ~3.0 (Pyridine Nitrogen) free base liberates at pH > 4.

[1]

Hazard Identification & Mechanistic Toxicology[1]
The Alkylation Risk

The primary hazard of 3-(2-Bromoethyl)pyridine is not merely acidity (from HBr) but alkylation.
[1] The carbon attached to the bromine is electron-deficient. In physiological pH (or upon
contact with sweat/mucosa), the HBr dissociates, and the resulting free base can alkylate DNA
(guanine residues) or proteins.[1]

Mechanism of Action & Quenching Logic: The following diagram illustrates the electrophilic
nature of the compound and how thiosulfate acts as a "suicide nucleophile” to neutralize it.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Nucleophile
(DNA/Protein - NH2/SH)

Uncontrolled Alkylation Adduct
Reaction (Cellular Damage/Burn)

-
-_
-
—_———
—_—

3-(2-Bromoethyl)pyridine

: Controlled
(Electrophile) ontrere

Quenching

(Water Soluble/Excretable)
Sodium Thiosulfate

Click to download full resolution via product page

Figure 1: Competitive reaction pathway showing biological damage vs. chemical neutralization.

[1]

GHS Classification (Aggregated)[1]

o H314/H315: Causes severe skin burns and eye damage (Category 1B/2).[1] Note: Treat as
corrosive due to delayed vesicant potential.

e H302: Harmful if swallowed.[1][2]

o H335: May cause respiratory irritation (STOT SE 3).[1][2]

Engineering Controls & Personal Protective
Equipment (PPE)[1]

Do not rely on standard "nitrile gloves and lab coat" protocols.[1] The lipophilic nature of the
bromoethyl chain allows for permeation through thin nitrile.

PPE Matrix[1]
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Protection Zone

Recommended Equipment

Rationale

Respiratory

N95 (minimum) or P100

Respirator

Prevents inhalation of
hygroscopic dust which forms
HBr in lungs.[1]

Dermal (Hands)

Double Gloving
Required:Inner: Laminate film
(Silver Shield/4H)Outer: Nitrile

(5 mil minimum)

Standard nitrile breakthrough
time is <15 mins for alkyl
bromides in solution.[1]
Laminate provides >4h

protection.[1]

Safety glasses are insufficient

Ocular Chemical Splash Goggles against dust ingress or
splashes.[1]
Cotton absorbs alkylating
Body Tyvek Lab Coat or Apron agents, holding them against

the skin.

Engineering Controls

e Primary Containment: All weighing and transfer operations must occur inside a Class Il

Fume Hood or Glovebox.[1]

 Static Control: Use anti-static weighing boats. The powder is dry and prone to static cling,

increasing dispersion risk.

Operational Protocol: Safe Handling & Synthesis
Weighing and Transfer

o Pre-Check: Verify the presence of a neutralization bath (See Section 5) before opening the

container.

e Taring: Tare the weighing boat inside the hood. Do not remove the stock bottle from the

hood.

© 2026 BenchChem. All rights reserved. 4/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Transfer: Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination
of other reagents.[1]

» Resealing: Clean threads of the bottle with a dry Kimwipe before closing to prevent salt crust
formation (which can compromise the seal).

Reaction Setup (Causality-Driven)

e Solvent Choice: Avoid nucleophilic solvents (like water or low-MW alcohols) unless solvolysis
is intended.[1] Use DCM, DMF, or Acetonitrile.[1]

o Base Addition: When neutralizing the HBr salt to generate the free base for reaction, add the
organic base (e.g., TEA, DIPEA) slowly at 0°C.[1]

o Reasoning: Exothermic deprotonation can accelerate side-reactions (polymerization) or
vaporization of the free base.[1]

Emergency Response & Decontamination (Self-
Validating System)

This section details a "Self-Validating" decontamination protocol. The color change confirms the
destruction of the alkylating agent.

The "Thiosulfate Quench" System

Alkyl bromides react rapidly with sodium thiosulfate (

) to form non-toxic Bunte salts.[1]

Preparation of Decon Solution:
e 10% w/v Sodium Thiosulfate in water.[1]
e Add 1% Sodium Carbonate (to neutralize HBr evolved).[1]

» Validation Indicator: Add a trace of 4-(p-nitrobenzyl)pyridine (NBP) if available (turns blue
with alkylators), OR simply rely on the solubility change (Bunte salts are highly water-soluble;
the starting material is not soluble in pure water without acid).[1]
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Spill Response Workflow
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Figure 2: Decision matrix for spill remediation.

First Aid

« Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use alcohol (enhances
skin absorption).[1]

+ Eye Contact: Rinse for 15 minutes.[1] Consult an ophthalmologist immediately (corrosive
risk).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: 3-(2-Bromoethyl)pyridine
Hydrobromide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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bromoethyl-pyridine-hydrobromide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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